Cas no 61885-09-4 (Methanethiol, (2-furanyloxy)-)

• Product Name: Methanethiol, (2-furanyloxy)-
• CAS No: 61885-09-4
• MF: C₅H₆O₂S
• MW: 130.164940357208
• CID: 1631884
• Update Time: 2024-09-11

Methanethiol, (2-furanyloxy)- Chemical and Physical Properties

Names and Identifiers

• Methanethiol, (2-furanyloxy)-
• Methanethiol, 1-(2-furanyloxy)-

• Inchi： 1S/C5H6O2S/c8-4-7-5-2-1-3-6-5/h1-3,8H,4H2
• InChI Key： MQBOGMYNTDLAPB-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CO1)S

Computed Properties

• Exact Mass: 130.00888
• Monoisotopic Mass: 130.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.4A^2

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 190.8±20.0 °C(Predicted)
• PSA: 22.37
• pka: 9.21±0.10(Predicted)